Cas no 2172070-20-9 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trifluoromethyl)but-3-ynoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trifluoromethyl)but-3-ynoic acid
• CAS No: 2172070-20-9
• MF: C₂₀H₁₄F₃NO₄
• MW: 389.324676036835
• CID: 5567126
• PubChem ID: 165593659
• Update Time: 2025-06-10

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trifluoromethyl)but-3-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2172070-20-9
• EN300-1556604
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(trifluoromethyl)but-3-ynoic acid
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trifluoromethyl)but-3-ynoic acid

• Inchi： 1S/C20H14F3NO4/c1-2-19(17(25)26,20(21,22)23)24-18(27)28-11-16-14-9-5-3-7-12(14)13-8-4-6-10-15(13)16/h1,3-10,16H,11H2,(H,24,27)(H,25,26)
• InChI Key： FKRHGPXRCWTJTA-UHFFFAOYSA-N
• SMILES： FC(C(C#C)(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 389.08749241g/mol
• Monoisotopic Mass: 389.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trifluoromethyl)but-3-ynoic acid

Research Brief on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trifluoromethyl)but-3-ynoic acid (CAS: 2172070-20-9)

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trifluoromethyl)but-3-ynoic acid (CAS: 2172070-20-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and fluorenylmethoxycarbonyl (Fmoc) functional groups, serves as a versatile building block in peptide synthesis and drug discovery. Recent studies have explored its potential applications in the development of novel therapeutics, particularly in targeting protein-protein interactions and enzyme inhibition.

One of the key advancements in the research of this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids, and the incorporation of the trifluoromethyl group introduces enhanced stability and bioactivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit improved pharmacokinetic properties, including increased metabolic stability and membrane permeability, making them promising candidates for oral drug formulations.

Further investigations have highlighted the compound's utility in the design of covalent inhibitors. The alkyne moiety in the but-3-ynoic acid segment allows for click chemistry applications, enabling the selective modification of biomolecules. Researchers at the University of California, San Francisco, recently utilized this property to develop a series of irreversible inhibitors targeting cysteine proteases, which are implicated in various diseases, including cancer and neurodegenerative disorders. Their findings, published in ACS Chemical Biology, underscore the compound's potential as a scaffold for targeted drug design.

In addition to its synthetic applications, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trifluoromethyl)but-3-ynoic acid has been investigated for its biological activity. Preliminary in vitro studies have shown that the trifluoromethyl group confers significant electronegativity, enhancing the compound's binding affinity to hydrophobic pockets in protein targets. This property has been leveraged in the development of small-molecule modulators for G-protein-coupled receptors (GPCRs), as reported in a 2024 study in Nature Chemical Biology.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of this compound. Recent work by a team at MIT has focused on streamlining its production using continuous-flow chemistry, which reduces reaction times and improves yields. Their methodology, detailed in Organic Process Research & Development, represents a significant step toward industrial-scale applications.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trifluoromethyl)but-3-ynoic acid (CAS: 2172070-20-9) is emerging as a critical tool in chemical biology and drug discovery. Its unique structural features enable diverse applications, from peptide synthesis to covalent inhibitor design. Ongoing research aims to further elucidate its mechanistic insights and expand its therapeutic potential, positioning it as a molecule of high interest in the pharmaceutical industry.